Cas no 1311317-36-8 (n-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride)

• Product Name: n-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride
• CAS No: 1311317-36-8
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5099240
• Update Time: 2025-06-11

n-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• n-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride

• Inchi： 1S/C9H16N2O.ClH/c10-7-4-8(5-7)11-9(12)6-2-1-3-6;/h6-8H,1-5,10H2,(H,11,12);1H
• InChI Key： CVHZNTLBWCZMSL-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(=O)NC1CC(N)C1.Cl

Additional information on n-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride

Introduction to N-(3-Aminocyclobutyl)cyclobutanecarboxamide Hydrochloride (CAS No. 1311317-36-8)

N-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1311317-36-8, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a cyclobutyl moiety linked to an amine group, which contributes to its distinctive chemical behavior and reactivity.

The< strong>cyclobutyl ring in N-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride introduces a rigid, three-membered carbon framework that can influence the compound's interactions with biological targets. This structural feature is particularly valuable in medicinal chemistry, as it allows for precise tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity. The presence of the amine and carboxamide functional groups further enhances the compound's versatility, enabling its participation in various chemical reactions and biological processes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the< strong>3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride structure. These studies have highlighted its potential as a scaffold for designing novel therapeutic agents. For instance, computational simulations have shown that this compound can effectively interact with specific enzymes and receptors, making it a promising candidate for developing treatments against various diseases.

In the realm of drug discovery, N-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride has been explored for its pharmacological properties. Researchers have investigated its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in these conditions, warranting further investigation into its therapeutic efficacy.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for pharmaceutical applications. This improved solubility profile makes it more suitable for formulation into oral or injectable drugs, thereby expanding its potential clinical uses. Additionally, the stability of the hydrochloride salt under various storage conditions ensures consistent quality and performance in pharmaceutical formulations.

From a synthetic chemistry perspective, N-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride serves as an interesting intermediate for constructing more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones, leading to a diverse array of derivatives with tailored properties. Such synthetic flexibility is crucial for developing new drugs that meet specific therapeutic requirements.

The growing interest in N-(3-Aminocyclobutyl)cyclobutanecarboxamide hydrochloride is also driven by its potential applications in agrochemicals and material science. The unique structural features of this compound make it a candidate for developing novel pesticides or specialty chemicals with enhanced performance characteristics. Furthermore, its stability and compatibility with various materials suggest possible uses in advanced material formulations.

In conclusion, N-(3-Aminocycлобутыл) cycлобутанекарбоксамид гидрохлорид (CAS No. 1311317-36-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features, pharmacological properties, and synthetic utility position it as a valuable asset in pharmaceutical research and development. As our understanding of its mechanisms of action continues to evolve, so too will its potential applications in medicine and beyond.